Cas no 140899-02-1 (Pentanoic acid, 5-amino-4-oxo-, dodecyl ester)

• Product name: Pentanoic acid, 5-amino-4-oxo-, dodecyl ester
• CAS No: 140899-02-1
• MF: C₁₇H₃₃NO₃
• MW: 299.448825597763
• CID: 1299479
• PubChem ID: 53922556

Pentanoic acid, 5-amino-4-oxo-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-amino-4-oxo-, dodecyl ester
• dodecyl 5-amino-4-oxopentanoate
• SCHEMBL3829077
• DTXSID20707706
• 140899-02-1

• Inchi： InChI=1S/C17H33NO3/c1-2-3-4-5-6-7-8-9-10-11-14-21-17(20)13-12-16(19)15-18/h2-15,18H2,1H3
• InChI Key： ILMGZBAVUIYJCS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC(=O)CCC(=O)CN

Computed Properties

• Exact Mass: 299.24619
• Monoisotopic Mass: 299.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 69.39